3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)propanamide
• InChI: InChI=1S/C22H24N2O2S/c1-26-20-9-6-18(7-10-20)8-11-22(25)24(14-12-21-5-3-15-27-21)17-19-4-2-13-23-16-19/h2-7,9-10,13,15-16H,8,11-12,14,17H2,1H3
• InChI Key: FJGNVHDXIRSEGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N(CCC2=CC=CS2)CC3=CN=CC=C3
• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol
• CAS No.: 1396799-71-5

Description

3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C22H24N2O2S and its molecular weight is 380.51. The purity is usually 95%.
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Scientific Research Applications

Antimitotic Agents

Research by Temple and Rener (1992) on chiral isomers of related compounds has shown their potential as antimitotic agents, which could imply applications in cancer treatment due to the ability of antimitotic agents to disrupt cell division (Temple & Rener, 1992).

Antioxidant and Anticancer Activity

Tumosienė et al. (2020) synthesized novel derivatives bearing resemblances in chemical structure and tested their antioxidant and anticancer activities. Such studies suggest potential applications in designing new antioxidant compounds and anticancer drugs (Tumosienė et al., 2020).

Anti-inflammatory and Analgesic Agents

Research by Berk et al. (2009) on related compounds as non-ulcerogenic anti-inflammatory and analgesic agents highlights the possibility of developing new drugs for pain and inflammation management without the risk of causing gastric ulcers (Berk et al., 2009).

Antiviral Activities

Flefel et al. (2014) explored the synthesis and antiviral activities of certain derivatives, pointing towards the potential use of chemically related compounds in creating antiviral medications, especially against specific strains such as the H5N1 virus (Flefel et al., 2014).

Antimicrobial Activities

Wardkhan et al. (2008) synthesized thiazoles and their derivatives, demonstrating their antimicrobial activities. This suggests possible applications in developing new antimicrobial agents to combat resistant bacterial and fungal strains (Wardkhan et al., 2008).